3-{[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]amino}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(E)-(3,5-dimethyl-1-phenylpyrazol-4-yl)methylideneamino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H21N5OS/c1-14-18(15(2)27(25-14)16-8-4-3-5-9-16)12-24-26-13-23-21-20(22(26)28)17-10-6-7-11-19(17)29-21/h3-5,8-9,12-13H,6-7,10-11H2,1-2H3/b24-12+
• InChI Key: TZEHNPPXDLKCGV-WYMPLXKRSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C=NN3C=NC4=C(C3=O)C5=C(S4)CCCC5
• Isomeric SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)/C=N/N3C=NC4=C(C3=O)C5=C(S4)CCCC5
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol

Description

The compound is part of a broader class of heterocyclic compounds that have garnered interest due to their diverse chemical properties and potential applications in various fields of chemistry and biology. These compounds, including pyrazole and pyrimidinone derivatives, are known for their versatile chemical reactivity and structural uniqueness, which make them valuable for synthetic organic chemistry and medicinal chemistry research.

Synthesis Analysis

The synthesis of related heterocyclic compounds typically involves multi-step reactions, starting from basic heterocyclic scaffolds and involving various functionalization strategies. For example, the synthesis of 6-aryl-1H-pyrazolo[3,4-d]pyrimidin-4[5H]-ones can be achieved through the reaction of 5-amino-1-phenyl-1H-pyrazolo-4-carboxamide with aromatic aldehyde in the presence of heteropolyacids, yielding high product yields (Heravi et al., 2007).

Scientific Research Applications

Synthesis and Biological Evaluation

This compound is a part of the broader category of heterocyclic compounds, which have been synthesized and evaluated for various biological activities. For instance, novel pyrazolopyrimidines derivatives have been studied for their anticancer and anti-5-lipoxygenase agents, revealing potential therapeutic applications in cancer treatment and inflammation reduction (Rahmouni et al., 2016). Similarly, pyrimidine linked pyrazole heterocyclics have been synthesized and assessed for their insecticidal and antibacterial potential, indicating their utility in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).

Anticancer Activity

Compounds with a similar structural framework have demonstrated significant in-vitro anticancer activity. The synthesis of 3-cyano-6,9-dimethyl-4-imino 2-methylthio 4H-pyrimido [2,1-b] [1,3] benzothiazole and its derivatives has shown remarkable activity against various cancer lines, highlighting the potential of these molecules in oncological research and therapy development (Waghmare et al., 2013).

Antimicrobial and Antioxidant Properties

The antimicrobial and antioxidant properties of related heterocyclic compounds have been explored, with some derivatives exhibiting high activity against microbial strains and free radicals. This indicates their potential use in developing new antimicrobial and antioxidant agents for medical and industrial applications (El‐Borai et al., 2013).

Synthesis Techniques

Innovative synthesis techniques, such as microwave-assisted synthesis, have been applied to generate these compounds efficiently. This method offers advantages like shorter reaction times and higher product yields, making it an attractive approach for synthesizing complex heterocyclic compounds for research and drug development (Han et al., 2009).